Cas no 875306-18-6 (5-methyl-1H-Indole-7-carboxylic acid)

• Product Name: 5-methyl-1H-Indole-7-carboxylic acid
• CAS No: 875306-18-6
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• MDL: MFCD12924455
• CID: 1120156
• PubChem ID: 66868361
• Update Time: 2025-04-20

5-methyl-1H-Indole-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1H-Indole-7-carboxylic acid
• SCHEMBL987784
• AKOS023699749
• 875306-18-6
• MFCD12924455
• AS-62827
• 5-METHYL-1H-INDOLE-7-CARBOXYLICACID
• CS-0322173
• AM806218
• VSHXZVNMWRDXSB-UHFFFAOYSA-N
• DB-155454

• MDL： MFCD12924455
• Inchi： 1S/C10H9NO2/c1-6-4-7-2-3-11-9(7)8(5-6)10(12)13/h2-5,11H,1H3,(H,12,13)
• InChI Key： VSHXZVNMWRDXSB-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C)=CC2C=CNC=21)=O

Computed Properties

• Exact Mass: 175.063328530g/mol
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 53.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles